Cas no 1247100-16-8 (1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane)

• Product Name: 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane
• CAS No: 1247100-16-8
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 5742112
• PubChem ID: 62113838
• Update Time: 2025-07-25

1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• CS-0278878
• AKOS011393771
• EN300-1133750
• 1-(BROMOMETHYL)-1-(PROPAN-2-YLOXY)CYCLOHEPTANE
• 1-(Bromomethyl)-1-isopropoxycycloheptane
• 1247100-16-8
• Cycloheptane, 1-(bromomethyl)-1-(1-methylethoxy)-
• 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane

• Inchi： 1S/C11H21BrO/c1-10(2)13-11(9-12)7-5-3-4-6-8-11/h10H,3-9H2,1-2H3
• InChI Key： BMXDFYHWQKKPHU-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OC(C)C

Computed Properties

• Exact Mass: 248.07758g/mol
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 271.8±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane

Chemical Profile of 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane (CAS No. 1247100-16-8)

1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane, identified by its CAS number 1247100-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound features a cycloheptane core substituted with both a bromomethyl group and a propan-2-yloxy moiety, making it a versatile intermediate for the synthesis of more complex molecules. The unique structural attributes of this compound contribute to its utility in the development of novel therapeutic agents and fine chemical products.

The bromomethyl functional group attached to the cycloheptane ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various substituents at this position. This reactivity is particularly valuable in medicinal chemistry, where such intermediates are often employed to construct pharmacophores with specific biological activities. The propan-2-yloxy group, on the other hand, introduces a hydrophobic alkyl chain that can influence the solubility and metabolic stability of derivatives, making it an important consideration in drug design.

In recent years, there has been growing interest in the use of cycloalkyl compounds as building blocks in drug discovery. The seven-membered cycloheptane ring, as seen in this compound, offers a balance between rigidity and flexibility, which can be advantageous for optimizing binding interactions with biological targets. Several studies have demonstrated the potential of cycloheptane derivatives in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One notable application of 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane is in the synthesis of GABA receptor modulators. Gamma-aminobutyric acid (GABA) is an inhibitory neurotransmitter that plays a critical role in regulating neuronal excitability. Modulators of GABA receptors have been extensively explored for their therapeutic potential in treating conditions such as anxiety, epilepsy, and sleep disorders. The structural features of this compound allow for modifications that can fine-tune its interaction with GABA receptors, leading to the development of more potent and selective pharmacological agents.

Furthermore, the compound has shown promise as a precursor in the synthesis of bioactive lipids and signaling molecules. The presence of both bromomethyl and propan-2-yloxy functional groups provides multiple points for chemical manipulation, enabling the construction of complex lipid-like structures that mimic natural signaling molecules. Such derivatives have been investigated for their roles in modulating immune responses and cell signaling pathways, offering potential applications in immunotherapy and anti-inflammatory treatments.

The synthetic utility of 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane has also been explored in polymer chemistry. The bromomethyl group can serve as a crosslinking agent or anchor point for polymerization reactions, while the propan-2-yloxy group can influence the physical properties of resulting polymers. This has led to the development of novel polymeric materials with applications in drug delivery systems, where controlled release profiles are essential for optimizing therapeutic efficacy.

Recent advances in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane derivatives. Molecular modeling studies have identified key interactions between these compounds and target proteins, providing insights into how changes at the molecular level can impact pharmacological properties. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification and optimization of lead compounds.

The versatility of 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane extends to its role as a building block in heterocyclic chemistry. The cycloheptane ring can be further functionalized to introduce nitrogen-containing heterocycles, which are prevalent in many bioactive molecules. Such derivatives have been investigated for their potential applications in antiviral and anticancer therapies, where heterocyclic structures often exhibit enhanced binding affinity to biological targets.

In conclusion, 1-(Bromomethyl)-1-(propan-2-yloxy)cycloheptane (CAS No. 1247100-16-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery and material science is likely to grow further.